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Compound of Interest

Compound Name: Vanillylamine hydrochloride

Cat. No.: B023838

For Immediate Release

This technical guide provides an in-depth overview of the physicochemical characteristics,
synthesis, and biological significance of Vanillylamine hydrochloride (CAS 7149-10-2).
Designed for researchers, scientists, and drug development professionals, this document offers
detailed experimental protocols, quantitative data, and visual representations of key signaling
pathways and workflows to support advanced research and development endeavors.

Vanillylamine hydrochloride is a biogenic amine and a pivotal intermediate in the
biosynthesis of capsaicin, the pungent compound found in chili peppers.[1] Its structural
similarity to catecholamines has prompted investigations into its broader biological activities.[1]

Physicochemical Characteristics

A comprehensive understanding of the physicochemical properties of Vanillylamine
hydrochloride is essential for its application in research. These properties influence its
solubility, stability, and interactions within biological systems.
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Property Value Reference(s)
Molecular Formula CsH12CINO2 [1]
Molecular Weight 189.64 g/mol [1]
White to off-white crystalline
Appearance [1]
powder

_ . 215-220 °C (with
Melting Point - [1]
decomposition)

Freely soluble in water (=50
Solubility mg/mL) and soluble in [1]

methanol.

) =>97% to 299% (supplier
Purity [2][3]
dependent)

Biological Significance and Signaling Pathways

Vanillylamine hydrochloride's biological relevance extends beyond its role as a capsaicin
precursor. It has been shown to interact with key signaling pathways, indicating its potential for
broader pharmacological applications.

Interaction with Transient Receptor Potential Vanilloid 1
(TRPV1)

While capsaicin is a potent agonist of the TRPV1 receptor, a non-selective cation channel
involved in pain sensation, inflammation, and thermoregulation, vanillylamine exhibits a more
nuanced interaction.[4][5] At high concentrations, vanillylamine has been observed to act as an
inhibitor or negative modulator of TRPV1 activation induced by capsaicin and acidic conditions.
[6] This suggests a potential role in modulating pain and inflammatory responses.
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Modulation of TRPV1 signaling by Vanillylamine hydrochloride.

JNK Pathway Activation

Recent studies have indicated that vanillylamine produced by gut microbiota can activate the c-
Jun N-terminal kinase (JNK) pathway.[1][7] This activation has been shown to promote the
proliferation of hematopoietic stem cells, suggesting a therapeutic potential for alleviating
chemotherapy-induced myelosuppression.[1][7]
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Vanillylamine-induced JNK signaling cascade.

Experimental Protocols
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Detailed methodologies are crucial for the reproducible and accurate investigation of
Vanillylamine hydrochloride.

Synthesis of Vanillylamine Hydrochloride from Vanillin

A common and scalable method for preparing Vanillylamine hydrochloride involves a two-

step process starting from vanillin.
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Workflow for the synthesis of Vanillylamine hydrochloride.
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Protocol:

e Oximation: Suspend vanillin (56.58 g) in glacial acetic acid (283 ml). Add anhydrous sodium
acetate (32.02 g) and hydroxylamine hydrochloride (28.29 g). Heat the mixture to 30-35°C
and stir for approximately 30 hours to form the vanillyloxime intermediate.[4]

e Reductive Amination: To the reaction mixture from the previous step, add hydrochloric acid
(38 ml) and Palladium on Carbon (Pd/C) catalyst (6.2 g). Pressurize the vessel with
hydrogen gas to 4 bar and stir vigorously at 10°C for 4 hours.[4]

o Work-up and Isolation: After the reaction, add water (71 ml) and heat to 60°C. Filter to
remove the catalyst. Cool the filtrate to 3°C and stir for 3 hours to facilitate crystallization.
Collect the precipitated Vanillylamine hydrochloride by filtration, wash with cold acetone,
and dry.[4]

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard method for determining the purity of Vanillylamine hydrochloride.

Instrumentation and Conditions:

HPLC System: Equipped with a pump, autosampler, column oven, and UV-Vis or Diode
Array Detector (DAD).

Column: C18 stationary phase.

Mobile Phase: A mixture of acetonitrile and acidified water (e.g., with formic or acetic acid).

Detection Wavelength: Approximately 280 nm.
Protocol:

» Standard Preparation: Prepare a stock solution of Vanillylamine hydrochloride in methanol
(e.g., 1 mg/mL).
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e Sample Preparation: Dissolve a known amount of the synthesized product in the mobile
phase.

« Injection and Analysis: Inject the standard and sample solutions into the HPLC system.

o Quantification: Compare the peak area of the analyte in the sample to that of the standard to
determine purity.

Spectroscopic Analysis

Spectroscopic methods are essential for the structural confirmation of Vanillylamine
hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent
(e.g., D20, DMSO-ds).

e Acquisition: Obtain *H and 3C NMR spectra on a high-resolution NMR spectrometer.

e Analysis: The resulting spectra should be consistent with the known chemical structure of
Vanillylamine hydrochloride.

Infrared (IR) Spectroscopy:

o Sample Preparation: Prepare a KBr pellet or use a suitable sampling accessory for solid
samples.

o Acquisition: Obtain the IR spectrum over a typical range of 4000-400 cm™1.

e Analysis: Identify characteristic absorption bands corresponding to the functional groups
present in the molecule (e.g., O-H, N-H, C-H, C=C aromatic, C-O).

Safety and Handling

Vanillylamine hydrochloride should be handled with appropriate safety precautions. It can
cause skin and serious eye irritation and may cause respiratory irritation.[5]
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e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[5]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.[5]

e Handling: Avoid creating dust. Slowly add the solid to solvents to prevent splashing.[5]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.[6] The compound is hygroscopic and should be stored under an
inert atmosphere if possible.[1]

This technical guide serves as a foundational resource for researchers working with
Vanillylamine hydrochloride. By providing comprehensive data and detailed protocols, it aims
to facilitate further exploration of this versatile compound's potential in medicinal chemistry and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b023838#physicochemical-characteristics-of-
vanillylamine-hydrochloride-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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